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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety
data, and handling procedures for 1-adamantanethiol. The data presented is intended to
support researchers, scientists, and professionals in drug development in the safe and effective
use of this compound.

Chemical Identification and Properties

CAS Number: 34301-54-7[1]

1-Adamantanethiol, also known as 1-adamantylthiol or tricyclo[3.3.1.173,7]decane-1-thiol, is a
thiol derivative of adamantane.[1] Its rigid, cage-like structure imparts unique physicochemical

properties that are of interest in various research and development applications, including the
formation of self-assembled monolayers (SAMS).

Table 1: Physical and Chemical Properties of 1-Adamantanethiol
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Property Value Source(s)

Molecular Formula C1oH16S

Molecular Weight 168.30 g/mol
White to light yellow

Appearance [2]
powder/crystal

Melting Point 99-106 °C

Flash Point Not applicable

Safety and Hazard Information

1-Adamantanethiol is classified as a hazardous substance. Adherence to strict safety

protocols is mandatory when handling this chemical.

Table 2: GHS Hazard Classification

Hazard Class Category GHS Code Description Source(s)
Acute Toxicity Toxic if
H301 [1]
(Oral) swallowed
Serious Eye )
Causes serious

Damage/Eye 2A H319 o [1]

I eye irritation
Irritation

Signal Word: Danger

Hazard Pictograms:

e walt text
(GHSO06)
° L;Lalt text

(GHS07)
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.

Table 3: Precautionary Statements for 1-Adamantanethiol

Code Statement Source(s)
Wash skin thoroughly after

P264 ) [1]
handling.
Do not eat, drink or smoke

P270 ) ) [1]
when using this product.
Wear protective gloves/ eye

P280 p J _ Y
protection/ face protection.
IF SWALLOWED: Immediately

P301 + P310 call a POISON CENTER or

doctor/ physician.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P330 Rinse mouth.
If eye irritation persists: Get

P337 + P313 ) ) ]
medical advice/ attention.

P405 Store locked up. [1]
Dispose of contents/ container

P501 to an approved waste disposal [1]

plant.

Experimental Protocols
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Synthesis of 1-Adamantanethiol from 1-
Bromoadamantane

This protocol describes a plausible method for the synthesis of 1-adamantanethiol from 1-
bromoadamantane. This procedure is based on established chemical transformations of
adamantane derivatives and should be performed by qualified personnel in a well-ventilated
fume hood with appropriate personal protective equipment.

Materials:

e 1-Bromoadamantane

¢ Sodium hydrosulfide (NaSH)

e Anhydrous ethanol

 Diethyl ether

e Saturated aqueous sodium bicarbonate solution
¢ Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve 1-bromoadamantane in anhydrous ethanol.
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» Addition of Reagent: To the stirred solution, add an excess of sodium hydrosulfide. The
reaction mixture is then heated to reflux.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until the starting material (1-bromoadamantane) is consumed.

o Workup: After the reaction is complete, cool the mixture to room temperature. Remove the
ethanol under reduced pressure using a rotary evaporator.

o Extraction: Partition the residue between diethyl ether and water. Separate the organic layer.

e Washing: Wash the organic layer sequentially with water and a saturated aqueous sodium
bicarbonate solution to remove any unreacted sodium hydrosulfide and acidic byproducts.

e Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
evaporate the solvent to yield the crude 1-adamantanethiol.

 Purification: The crude product can be further purified by recrystallization or column
chromatography to obtain pure 1-adamantanethiol.

Visualized Workflow for Safe Handling

Due to the acute oral toxicity and eye-irritating properties of 1-adamantanethiol, a strict
workflow must be followed to ensure personal and environmental safety. The following diagram
outlines the logical relationships for the safe handling of this compound.
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[ Start: Handling 1-Adamantanethiol ]

Y

Conduct Risk Assessment
(Toxicity, Irritation)

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood)

Weighing Solid

Dissolving/Reaction

Spill Occurred?

Follow Spill Cleanup Protocol
(Absorb, Decontaminate, Dispose)

Dispose of Waste
(Properly Labeled Hazardous Waste)

Decontaminate Work Area & Glassware

Remove PPE Correctly

[ End: Handling Complete j

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-adamantanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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